A reaction of formaldehyde with acetonitrile: understanding the preparation of RDX (I)†

RSC Advances Pub Date: 2011-09-15 DOI: 10.1039/C1RA00239B

Abstract

The reaction of HCHO with CH3CN to yield a key RDX precursor (TRAT) was proposed to undergo four sequential stages. More attention was suggested to be paid to the mid and final terms. A parallel product could be controlled by using the concentrated sulfuric acid in almost drying conditions.

Graphical abstract: A reaction of formaldehyde with acetonitrile: understanding the preparation of RDX (I)
A reaction of formaldehyde with acetonitrile: understanding the preparation of RDX (I)†
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